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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the phosphoinositide 3-kinase (PI13K) inhibitor,
PIK-293. While specific experimental IC50 values for PIK-293 in various cancer cell lines are
not widely available in the public domain, this document summarizes its biochemical potency
against PI3K isoforms and provides context through data on its analogue, IC87114. Detailed
experimental methodologies for typical cell viability assays and an overview of the PI3K
signaling pathway are also included to support researchers in their investigations.

Biochemical Potency of PIK-293

PIK-293 is a potent inhibitor of the p110d isoform of PI3K, demonstrating significant selectivity
over other Class | PI3K isoforms.[1] The half-maximal inhibitory concentration (IC50) values
against the different isoforms are summarized in the table below.
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PI3K Isoform IC50 (pM)
p1103 0.24
p110B 10

p110y 25

p110a 100

Data sourced from MedchemExpress and Selleck Chemicals.[1]

Comparative Cellular Activity of IC87114 (Analogue
of PIK-293)

Direct IC50 values for PIK-293 in specific cancer cell lines such as U87MG (glioblastoma), PC3
(prostate cancer), and HCT116 (colon cancer) are not readily available in published literature.
However, data for its analogue, IC87114, which shares a similar quinazolinone purine core, is
available in some cancer cell lines. It is important to note that while analogous, the potency and
selectivity of IC87114 may differ from PIK-293.

Cell Line Cancer Type IC50 (pM)
A549 Lung Cancer >10
COLO 205 Colon Cancer >10

Data for IC87114 sourced from MedchemExpress.[2]

The PI3K/Akt Signaling Pathway

PIK-293 exerts its effects by inhibiting the PI3K enzyme, a critical component of the PISK/Akt
signaling pathway. This pathway is a key regulator of numerous cellular processes, including
cell growth, proliferation, survival, and metabolism. Its dysregulation is a common feature in

many cancers.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.selleckchem.com/products/PIK-293.html
https://www.benchchem.com/product/b610106/docs?utm_src=pdf-body#pik-293-a-comparative-analysis-of-pi3k-inhibition
https://www.benchchem.com/product/b610106/docs?utm_src=pdf-body#pik-293-a-comparative-analysis-of-pi3k-inhibition
https://www.benchchem.com/product/b610106/docs?utm_src=pdf-body#pik-293-a-comparative-analysis-of-pi3k-inhibition
https://www.medchemexpress.com/IC-87114.html
https://www.benchchem.com/product/b610106/docs?utm_src=pdf-body#pik-293-a-comparative-analysis-of-pi3k-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Plasma Membrane
3 Receptor Tyrosine
Fieess Kinase (RTK)
[}
I
I
Inhibition Activation
I
I
[}
I
I

Phosphorylation

Recruifment

Cytoplasm

Recruitment

Activatig

Activation Promotion

mTORC1 Cell Survival

Promotion

Cell Growth &
Proliferation

Seed cells in
96-well plates

e ey > [t 1

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. selleckchem.com [selleckchem.com]
¢ 2. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [PIK-293: A Comparative Analysis of PI3K Inhibition].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610106/docs#pik-293-a-comparative-analysis-of-
pi3k-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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